Liquid and solid-state tunable fluorescent carbon dots for trace water detection†
Chemical Communications Pub Date: 2023-03-17 DOI: 10.1039/D2CC06736F
Abstract
We synthesized a type of sulfur and nitrogen co-doped carbon dot, which can achieve tunable fluorescence both in solutions and solid matrices, that is dominated by the surface state. Moreover, it can be used to detect trace water in a variety of organic solvents, especially in acetone with a limit of detection as low as 0.042%.
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